Cas no 820964-61-2 (4H-PYRAN-4-ONE, TETRAHYDRO-2-METHYL-, (2S)-)

(2S)-Tetrahydro-2-methyl-4H-pyran-4-one is a chiral cyclic ketone with a tetrahydropyran backbone, featuring a stereocenter at the 2-position. This compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The (2S)-enantiomer offers precise stereochemical control in asymmetric synthesis, enabling the construction of complex molecular architectures. Its stable tetrahydropyran ring structure enhances reactivity in nucleophilic additions and ring-opening reactions. The compound's well-defined chirality and functional group compatibility make it valuable for applications requiring high enantioselectivity, such as chiral ligand synthesis or bioactive molecule development.

4H-PYRAN-4-ONE, TETRAHYDRO-2-METHYL-, (2S)- structure

820964-61-2 structure

Product Name:4H-PYRAN-4-ONE, TETRAHYDRO-2-METHYL-, (2S)-

CAS No:820964-61-2

MF:C₉H₁₇NO₂

MW:171.23678278923

CID:3318193

PubChem ID:16228171

Update Time:2025-06-08

4H-PYRAN-4-ONE, TETRAHYDRO-2-METHYL-, (2S)- Chemical and Physical Properties

Names and Identifiers

- 4H-PYRAN-4-ONE, TETRAHYDRO-2-METHYL-, (2S)-
- ethyl (2S)-2-amino-2-cyclopentylacetate
- EN300-31576
- 820964-61-2
- ethyl(2S)-2-amino-2-cyclopentylacetate
- Inchi： 1S/C9H17NO2/c1-2-12-9(11)8(10)7-5-3-4-6-7/h7-8H,2-6,10H2,1H3/t8-/m0/s1
- InChI Key： QIHMFSRVNXGXQC-QMMMGPOBSA-N
- SMILES： O(CC)C([C@H](C1CCCC1)N)=O

Computed Properties

Exact Mass: 171.125928785Da
Monoisotopic Mass: 171.125928785Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 52.3Å²

4H-PYRAN-4-ONE, TETRAHYDRO-2-METHYL-, (2S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-31576-0.05g	ethyl (2S)-2-amino-2-cyclopentylacetate	820964-61-2	95.0%	0.05g	$226.0	2025-03-19
Enamine	EN300-31576-0.1g	ethyl (2S)-2-amino-2-cyclopentylacetate	820964-61-2	95.0%	0.1g	$337.0	2025-03-19
Enamine	EN300-31576-0.25g	ethyl (2S)-2-amino-2-cyclopentylacetate	820964-61-2	95.0%	0.25g	$481.0	2025-03-19
Enamine	EN300-31576-0.5g	ethyl (2S)-2-amino-2-cyclopentylacetate	820964-61-2	95.0%	0.5g	$758.0	2025-03-19
Enamine	EN300-31576-1.0g	ethyl (2S)-2-amino-2-cyclopentylacetate	820964-61-2	95.0%	1.0g	$971.0	2025-03-19
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Enamine	EN300-31576-10.0g	ethyl (2S)-2-amino-2-cyclopentylacetate	820964-61-2	95.0%	10.0g	$4176.0	2025-03-19